Cas no 2289668-96-6 (2-[3-(Acetamidomethyl)cyclobutyl]acetic acid)

• Product Name: 2-[3-(Acetamidomethyl)cyclobutyl]acetic acid
• CAS No: 2289668-96-6
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6080601
• PubChem ID: 165913245
• Update Time: 2025-07-25

2-[3-(Acetamidomethyl)cyclobutyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-5783244
• 2-[3-(acetamidomethyl)cyclobutyl]acetic acid
• 2289668-96-6
• 2-[3-(Acetamidomethyl)cyclobutyl]acetic acid

• Inchi： 1S/C9H15NO3/c1-6(11)10-5-8-2-7(3-8)4-9(12)13/h7-8H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： OBDPUCMSMDDPGS-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(C)=O)C1)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-[3-(Acetamidomethyl)cyclobutyl]acetic acid

Recent Advances in the Study of 2-[3-(Acetamidomethyl)cyclobutyl]acetic acid (CAS: 2289668-96-6)

2-[3-(Acetamidomethyl)cyclobutyl]acetic acid (CAS: 2289668-96-6) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising scaffold for novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes for 2-[3-(Acetamidomethyl)cyclobutyl]acetic acid, highlighting its efficient preparation via a [2+2] cycloaddition reaction followed by functional group transformations. The researchers emphasized the compound's stability under physiological conditions, making it suitable for further pharmacological evaluations.

In another investigation, the compound's potential as a modulator of inflammatory pathways was examined. The study, conducted by a team at Harvard Medical School, demonstrated that 2-[3-(Acetamidomethyl)cyclobutyl]acetic acid exhibits inhibitory effects on NF-κB signaling, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The findings were corroborated by in vitro and in vivo experiments, showing a dose-dependent reduction in pro-inflammatory cytokines.

Further research has explored the compound's role in targeting enzymes involved in metabolic disorders. A 2024 study in Nature Chemical Biology revealed that 2-[3-(Acetamidomethyl)cyclobutyl]acetic acid acts as a selective inhibitor of dipeptidyl peptidase-4 (DPP-4), an enzyme implicated in type 2 diabetes. The study provided structural insights into the binding interactions, paving the way for the design of more potent derivatives.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-[3-(Acetamidomethyl)cyclobutyl]acetic acid. Current efforts are directed toward improving its bioavailability and reducing off-target effects. Collaborative research between academia and industry is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-[3-(Acetamidomethyl)cyclobutyl]acetic acid (CAS: 2289668-96-6) represents a versatile chemical entity with broad therapeutic potential. Ongoing research aims to elucidate its mechanisms of action and expand its applicability across various disease models. The compound's unique structural features and biological activities make it a valuable subject for future investigations in chemical biology and drug development.